2-Ethynyl-4-methylpyrimidine
Overview
Description
2-Ethynyl-4-methylpyrimidine is a heterocyclic organic compound . It is composed of a pyrimidine base with an additional methyl group and an ethynyl group on the 2nd and 4th nitrogen atoms, respectively.
Molecular Structure Analysis
The molecular formula of 2-Ethynyl-4-methylpyrimidine is C7H6N2 . Its molecular weight is 118.14 .Physical And Chemical Properties Analysis
2-Ethynyl-4-methylpyrimidine is a powder . Its storage temperature is 4°C . Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Life Sciences Research
2-Ethynyl-4-methylpyrimidine is utilized in life sciences research for its role in the synthesis of complex molecules. It serves as a building block in the construction of various biologically active compounds due to its reactive ethynyl group, which can undergo further chemical transformations .
Material Science
In material science, this compound’s unique structure allows for the development of new materials with potential applications in electronics and photonics. Its ability to form stable pi-conjugated systems makes it a candidate for creating novel organic semiconductors .
Chemical Synthesis
This compound is integral in chemical synthesis, particularly in the creation of pyrimidine derivatives. These derivatives are crucial in synthesizing drugs and other chemicals that have a wide range of applications, from agriculture to pharmaceuticals .
Chromatography
2-Ethynyl-4-methylpyrimidine can be used as a standard or reference compound in chromatographic analysis due to its well-defined properties. It helps in the identification and quantification of substances in complex mixtures .
Analytical Chemistry
In analytical chemistry, it’s employed as a reagent or intermediate in the development of analytical methods. Its predictable reactivity can be harnessed to detect or measure other compounds, especially in the context of quality control .
Antitrypanosomal and Antiplasmodial Activities
Research has shown that pyrimidine derivatives, like 2-Ethynyl-4-methylpyrimidine, have significant potential in treating tropical diseases. They have been tested for their effectiveness against organisms causing sleeping sickness and malaria, with some showing promising results .
Antifungal Applications
New pyrimidine derivatives synthesized from 2-Ethynyl-4-methylpyrimidine have been evaluated for their antifungal activities. These studies are crucial in developing treatments for phytopathogenic fungi, which can have a significant impact on agriculture .
Drug Discovery and Development
The versatility of pyrimidine derivatives in drug discovery is well-documented. 2-Ethynyl-4-methylpyrimidine, as a precursor, contributes to the development of drugs targeting a variety of diseases, including cancer, neurological disorders, and chronic pain .
Safety and Hazards
The safety information available indicates that 2-Ethynyl-4-methylpyrimidine is a warning hazard . It has hazard statements H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
2-ethynyl-4-methylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2/c1-3-7-8-5-4-6(2)9-7/h1,4-5H,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSCRXRICHILWNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)C#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701309757 |
Source
|
| Record name | 2-Ethynyl-4-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701309757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1196153-62-4 |
Source
|
| Record name | 2-Ethynyl-4-methylpyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1196153-62-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Ethynyl-4-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701309757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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